Cas no 185515-21-3 (Methyl 3-oxo-3-(3-thienyl)propanoate)

Methyl 3-oxo-3-(3-thienyl)propanoate is a thiophene-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a reactive β-ketoester moiety and a thienyl group, makes it a versatile building block for heterocyclic chemistry. The compound is particularly useful in the synthesis of biologically active molecules, including potential drug candidates, due to its ability to undergo condensation, alkylation, and cyclization reactions. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic pathways. The product is typically supplied in high purity, ensuring reproducibility in research and industrial applications. Proper handling under inert conditions is recommended to maintain integrity.
Methyl 3-oxo-3-(3-thienyl)propanoate structure
185515-21-3 structure
Product Name:Methyl 3-oxo-3-(3-thienyl)propanoate
CAS No:185515-21-3
MF:C8H8O3S
MW:184.212321281433
MDL:MFCD11974576
CID:1071551
PubChem ID:10261796
Update Time:2025-10-13

Methyl 3-oxo-3-(3-thienyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-oxo-3-(3-thienyl)propanoate
    • (3-oxo-2-pentyl-cyclopent-1-enyl)-acetic acid methyl ester
    • 1-Cyclopentene-1-acetic acid, 3-oxo-2-pentyl-, methyl ester
    • AC1Q6CBV
    • AG-E-74687
    • AR-1J6393
    • CTK1A5729
    • dehydrohedione
    • methyl 3
    • Methyl 3-oxo-2-pentyl-1-cyclopentane-1-acetate
    • methyl 3-oxo-2-pentylcyclopent-1-ene-1-acetate
    • methyl 3-oxo-3-(3-thiophenyl)propanoate
    • methyl(2-pentyl-3-keto-1-cyclopentenyl-)acetate
    • methyl(3-oxo-2-pentylcyclopent-1-en-1-yl)acetate
    • SureCN2142693
    • methyl 3-oxo-3-thiophen-3-ylpropanoate
    • methyl 3-oxo-3-thiophen-3-yl-propanoate
    • 3-oxo-3-(3-thienyl)propanoic acid methyl ester
    • 3-keto-3-(3-thienyl)propionic acid methyl ester
    • C77997
    • methyl3-oxo-3-(thiophen-3-yl)propanoate
    • 3-thiophenepropanoic acid, beta-oxo-, methyl ester
    • MFCD11974576
    • EN300-1126780
    • SCHEMBL4446977
    • 185515-21-3
    • ALBB-022191
    • CS-0302066
    • IOQWAOZFIOUSPY-UHFFFAOYSA-N
    • AKOS015997452
    • AM100430
    • DB-265433
    • Methyl 3-(thien-3-yl)-3-oxopropanoate
    • LS-06892
    • methyl 3-oxo-3-(thiophen-3-yl)propanoate
    • MDL: MFCD11974576
    • Inchi: 1S/C8H8O3S/c1-11-8(10)4-7(9)6-2-3-12-5-6/h2-3,5H,4H2,1H3
    • InChI Key: IOQWAOZFIOUSPY-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 184.01941529g/mol
  • Monoisotopic Mass: 184.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.6Ų

Methyl 3-oxo-3-(3-thienyl)propanoate Pricemore >>

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